N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-methoxyethanamine;hydrochloride
• InChI: InChI=1S/C10H14FNO.ClH/c1-13-7-6-12-8-9-2-4-10(11)5-3-9;/h2-5,12H,6-8H2,1H3;1H
• InChI Key: XCAVOVYRBNREHH-UHFFFAOYSA-N
• Canonical SMILES: COCCNCC1=CC=C(C=C1)F.Cl
• Molecular Formula: C10H15ClFNO
• Molecular Weight: 219.68 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the synthesis of “N-(4-fluorobenzyl)-2-(2-nitro-1H-imidazol-1-yl)acetamide” involved a mixture of acetic acid and trifluoroacetic anhydride in anhydrous THF mixed at 0 °C for 30 min, then 4-fluorobenzylamine was added.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using techniques such as 19F nuclear magnetic resonance (NMR) spectroscopy. The InChI code for “N-(4-fluorobenzyl)-2-(4-methoxyphenyl)ethanamine hydrochloride” is 1S/C16H18FNO.ClH/c1-19-16-8-4-13(5-9-16)10-11-18-12-14-2-6-15(17)7-3-14;/h2-9,18H,10-12H2,1H3;1H.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, “4-Fluorobenzylamine” has a melting point of 183 °C, a boiling point of 183 °C (lit.), a density of 1.095 g/mL at 25 °C (lit.), and is soluble in water.

Scientific Research Applications

Psychoactive Research and Serotonin Receptor Interaction

Studies have shown that compounds similar to N-(4-Fluorobenzyl)-2-methoxyethanamine hydrochloride, such as N-benzyl substituted phenethylamines, exhibit potent psychoactive effects by acting as agonists at serotonin 5-HT2A receptors. These compounds, including 25C-NBOMe, are known for their hallucinogenic properties, which are attributed to their interaction with serotonin receptors, leading to altered perception, mood, and consciousness. Research in this area focuses on understanding the pharmacology, toxicology, and potential therapeutic applications of these psychoactive substances (Kamińska et al., 2020).

Toxicological Studies

The toxicological profile of similar compounds is a significant area of research due to their potent psychoactive effects and potential for misuse. Studies have documented cases of acute intoxications and fatalities associated with the recreational use of N-benzyl substituted phenethylamines, highlighting the need for a deeper understanding of their toxic effects and mechanisms of action. This research is crucial for public health and safety, aiming to mitigate the risks associated with these substances (Nikolaou et al., 2016).

Analytical Detection and Metabolism

Analytical methods for detecting these compounds in biological matrices are essential for clinical and forensic investigations. Research in this area includes developing sensitive and specific techniques for identifying these substances in blood, urine, and other biological samples. Understanding the metabolism of these compounds in the human body is also crucial for interpreting toxicological data and managing acute intoxications (Kyriakou et al., 2015).

Safety and Hazards

The safety data sheet for a similar compound, “1-Ethynyl-4-fluorobenzene”, indicates that it is a flammable solid, causes skin irritation, serious eye irritation, and may cause respiratory irritation.